Cas no 87424-35-9 ( )

• Product Name: &nbsp
• CAS No: 87424-35-9
• MF: C₁₃H₆Cl₂N₂O₅
• MW: 341.103141307831
• CID: 992536
• PubChem ID: 230560
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (2-chloro-5-nitrophenyl)-(4-chloro-3-nitrophenyl)methanone
• NSC25596
• (2-chloro-5-nitrophenyl)(4-chloro-3-nitrophenyl)methanone
• 87424-35-9
• HGHPNFNEFXMGLR-UHFFFAOYSA-N
• 3,3'-Dinitro-6,4'-dichlorobenzophenone
• 5,3'-Dinitro-2,4'-dichlorobenzophenone
• 2,4'-dichloro-5,3'-dinitro benzophenone
• NSC-25596
• SCHEMBL10939851
• DTXSID50282359
• (2-Chloro-5-nitro-phenyl)-(4-chloro-3-nitro-phenyl)methanone
• DS-007727
•  

• Inchi： 1S/C13H6Cl2N2O5/c14-10-4-2-8(16(19)20)6-9(10)13(18)7-1-3-11(15)12(5-7)17(21)22/h1-6H
• InChI Key： HGHPNFNEFXMGLR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(C1C=CC(=C(C=1)[N+](=O)[O-])Cl)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 339.9653767g/mol
• Monoisotopic Mass: 339.9653767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones